Hydroxyzine dihydrochloride

• CAS No.: 2192-20-3
• Product Name: Hydroxyzine dihydrochloride
• Molecular Formula: C21H29Cl3N2O2
• Molecular Weight: 447.8 g/mol
• IUPAC Name: 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethanol;dihydrochloride
• Standard InChI: InChI=1S/C21H27ClN2O2.2ClH/c22-20-8-6-19(7-9-20)21(18-4-2-1-3-5-18)24-12-10-23(11-13-24)14-16-26-17-15-25;;/h1-9,21,25H,10-17H2;2*1H
• Standard InChIKey: ANOMHKZSQFYSBR-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Canonical SMILES: C1CN(CCN1CCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Appearance: White Solid
• Melting Point: 202-205°C
• Description: Hydroxyzine Hydrochloride is the hydrochloride salt form of hydroxyzine, a piperazine histamine H1-receptor antagonist with anti-allergic, antispasmodic, sedative, anti-emetic and anti-anxiety properties. Hydroxyzine hydrochloride blocks the H1 histamine receptor and prevents the symptoms that are caused by histamine activity on capillaries, bronchial smooth muscle, and gastrointestinal smooth muscle, including vasodilatation, increased capillary permeability, bronchoconstriction, and spasmodic contraction of gastrointestinal smooth muscle. In addition, hydroxyzine hydrochloride crosses the blood-brain barrier and acts on the histamine H1-receptors in the central nervous system. (NCI05); A histamine H1 receptor antagonist that is effective in the treatment of chronic urticaria, dermatitis, and histamine-mediated pruritus. Unlike its major metabolite CETIRIZINE, it does cause drowsiness. It is also effective as an antiemetic, for relief of anxiety and tension, and as a sedative.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 68-88-2 (Parent)
• Synonyms: 2-(2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)ethanol; Atarax; Durrax; Hydroxyzine; Hydroxyzine Dihydrochloride; Hydroxyzine Hydrochloride; Hydroxyzine Pamoate; Orgatrax; Pamoate, Hydroxyzine; Vistaril
• PubChem Compound: 91513
• Last Modified: Nov 11 2021